Cas no 55715-67-8 ( )
structure
Product Name:
CAS No:55715-67-8
MF:C18H36N4O10
MW:468.499245643616
CID:876020
PubChem ID:86490
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- gentamicin A3
- Gentamicine A3
- D-Streptamine, O-6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(3-deoxy-3-(methylamino)-beta-L-arabinopyranosyl-(1-6))-2-deoxy-
- DTXSID20971086
- 4,6-diamino-3-{[3-deoxy-3-(methylamino)pentopyranosyl]oxy}-2-hydroxycyclohexyl 6-amino-6-deoxyhexopyranoside
- 55715-67-8
-
-
- Inchi: 1S/C18H36N4O10/c1-22-9-7(23)4-29-17(11(9)25)31-15-5(20)2-6(21)16(14(15)28)32-18-13(27)12(26)10(24)8(3-19)30-18/h5-18,22-28H,2-4,19-21H2,1H3
- InChI Key: BDTQHFBWYNCGHN-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(CN)O1)O)O)O)C1C(CC(C(C1O)OC1C(C(C(CO1)O)NC)O)N)N
Computed Properties
- Exact Mass: 468.24314336g/mol
- Monoisotopic Mass: 468.24314336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.4
- Topological Polar Surface Area: 248Ų
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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